Cas no 2228422-85-1 (4-(3-ethoxyphenyl)butanal)

• Product Name: 4-(3-ethoxyphenyl)butanal
• CAS No: 2228422-85-1
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 5931647
• PubChem ID: 165701183
• Update Time: 2025-05-20

4-(3-ethoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxyphenyl)butanal
• 2228422-85-1
• EN300-1768488

• Inchi： 1S/C12H16O2/c1-2-14-12-8-5-7-11(10-12)6-3-4-9-13/h5,7-10H,2-4,6H2,1H3
• InChI Key： LBXBPLVOMWJLCT-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CCCC=O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(3-ethoxyphenyl)butanal

Research Brief on 4-(3-ethoxyphenyl)butanal (CAS: 2228422-85-1): Recent Advances and Applications in Chemical Biology and Medicine

The compound 4-(3-ethoxyphenyl)butanal (CAS: 2228422-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound, characterized by its unique ethoxyphenyl and butanal functional groups, has shown promise as a building block for novel bioactive molecules and as a potential therapeutic agent itself.

Recent studies have explored the synthetic pathways for 4-(3-ethoxyphenyl)butanal, highlighting its efficient production through palladium-catalyzed cross-coupling reactions and subsequent oxidation steps. Researchers have optimized these methods to achieve high yields and purity, which are critical for its application in pharmaceutical research. The compound's structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and inflammatory disorders.

In terms of biological activity, 4-(3-ethoxyphenyl)butanal has demonstrated notable effects in preclinical models. A 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory activity against key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase. These findings suggest its potential as a lead compound for developing treatments for Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory properties have been investigated, with promising results in reducing cytokine production in vitro.

The pharmacological potential of 4-(3-ethoxyphenyl)butanal extends to its role as a precursor for other bioactive molecules. For instance, derivatives of this compound have been synthesized and evaluated for their anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted a derivative that exhibited potent activity against breast cancer cell lines, with mechanisms involving apoptosis induction and cell cycle arrest. These findings underscore the compound's versatility and its importance in medicinal chemistry.

Despite these advancements, challenges remain in the clinical translation of 4-(3-ethoxyphenyl)butanal and its derivatives. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further research. Current efforts are focused on structural modifications to enhance its pharmacokinetic properties while retaining its biological activity. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 4-(3-ethoxyphenyl)butanal (CAS: 2228422-85-1) represents a promising candidate in the field of chemical biology and medicine. Its diverse applications, from enzyme inhibition to anticancer activity, highlight its potential as a multifunctional compound. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, making it a compound of significant interest for future studies.